Cas no 820967-99-5 (2H-Indol-2-one, 3-(6-chloro-2-oxohexyl)-1,3-dihydro-3-hydroxy-)

• Product name: 2H-Indol-2-one, 3-(6-chloro-2-oxohexyl)-1,3-dihydro-3-hydroxy-
• CAS No: 820967-99-5
• MF: C₁₄H₁₆ClNO₃
• MW: 281.734743118286
• CID: 699232
• PubChem ID: 71420203

2H-Indol-2-one, 3-(6-chloro-2-oxohexyl)-1,3-dihydro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 3-(6-chloro-2-oxohexyl)-1,3-dihydro-3-hydroxy-
• 3-(6-chloro-2-oxohexyl)-3-hydroxy-1H-indol-2-one
• 820967-99-5
• DTXSID20839410
• 3-(6-Chloro-2-oxohexyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Inchi： InChI=1S/C14H16ClNO3/c15-8-4-3-5-10(17)9-14(19)11-6-1-2-7-12(11)16-13(14)18/h1-2,6-7,19H,3-5,8-9H2,(H,16,18)
• InChI Key： UBFWDTIHGBYRPB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(C(=O)N2)(CC(=O)CCCCCl)O

Computed Properties

• Exact Mass: 281.0818711g/mol
• Monoisotopic Mass: 281.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų